Cas no 61699-77-2 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-)
61699-77-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
CAS No:61699-77-2
MF:C12H10O4
MW:218.205403804779
CID:469436
PubChem ID:71393222
Update Time:2025-04-19
3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
- 3,4-bis(but-3-ynoxy)cyclobut-3-ene-1,2-dione
- 61699-77-2
- DTXSID90814996
- 3,4-Bis[(but-3-yn-1-yl)oxy]cyclobut-3-ene-1,2-dione
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- Inchi: 1S/C12H10O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h1-2H,5-8H2
- InChI Key: OXNLJXLUWXBPMX-UHFFFAOYSA-N
- SMILES: O(CCC#C)C1C(C(C=1OCCC#C)=O)=O
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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